Cas no 1000527-45-6 (Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]-)

Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]- structure
1000527-45-6 structure
Product Name:Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]-
CAS No:1000527-45-6
MF:C10H6F3NO
MW:213.15595293045
CID:97678
PubChem ID:25134281
Update Time:2025-04-18

Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 4-[(1,2,2-trifluoroethenyl)oxy]-
    • 2-[4-(1,2,2-trifluoroethenoxy)phenyl]acetonitrile
    • 2-[4-(1,2,2-Trifluorovinyloxy)phenyl]acetonitrile
    • 3S110910
    • 3S210946
    • AG-D-04077
    • CTK0G9202
    • 2-(4-((1,2,2-Trifluorovinyl)oxy)phenyl)acetonitrile
    • DTXSID50648810
    • {4-[(Trifluoroethenyl)oxy]phenyl}acetonitrile
    • 1000527-45-6
    • Inchi: 1S/C10H6F3NO/c11-9(12)10(13)15-8-3-1-7(2-4-8)5-6-14/h1-4H,5H2
    • InChI Key: QLBBALPYGFGRAD-UHFFFAOYSA-N
    • SMILES: F/C(=C(/F)\F)/OC1C=CC(CC#N)=CC=1

Computed Properties

  • Exact Mass: 213.040148g/mol
  • Monoisotopic Mass: 213.040148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 213.16g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Density: 1.286
  • Boiling Point: 240.6 °C at 760 mmHg
  • Flash Point: 99.3 °C
  • PSA: 33.02000
  • LogP: 3.16658
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